1-(2-Chloro-4-methylphenyl)butan-1-amine hydrochloride
Overview
Description
1-(2-Chloro-4-methylphenyl)butan-1-amine hydrochloride is a useful research compound. Its molecular formula is C11H17Cl2N and its molecular weight is 234.16 g/mol. The purity is usually 95%.
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Scientific Research Applications
Chemical Reactions and Synthesis :
- Potkin et al. (2002) explored the reaction of 3,4,4-trichloro-1-(4-methylphenyl)-3-buten-1-one with amines, leading to the formation of corresponding 3-amino-4,4-dichloro-1-(4-methylphenyl)-2-buten-1-ones. This study highlights the substitution reactions and allyl rearrangement in the presence of amines (Potkin, Petkevich, Kaberdin, & Tychinskaya, 2002).
- Kalyanam and Likhate (1987) reported on the structural effects in the intramolecular hydrolysis of aryl chloroalkyl ketones, sensitive to the substitution pattern on the phenyl ring, demonstrating the importance of molecular structure in chemical reactions (Kalyanam & Likhate, 1987).
- Crooks, Ravard, and Byrd (1998) synthesized a deuterated analogue of the nicotinic agonist RJR-2403, demonstrating advanced techniques in the synthesis of complex organic compounds (Crooks, Ravard, & Byrd, 1998).
Characterization and Analysis :
- Zhang et al. (2007) synthesized and determined the absolute configuration of a related compound, highlighting the importance of characterizing the stereochemistry in organic compounds (Zhang, Li, Wang, & Gu, 2007).
- Nycz et al. (2016) identified and characterized novel cathinone hydrochloride salts, employing spectroscopic studies for structural elucidation, demonstrating the application of analytical techniques in identifying and understanding new compounds (Nycz, Paździorek, Małecki, & Szala, 2016).
Pharmaceutical and Medicinal Chemistry Applications :
- Pettit et al. (2003) synthesized and evaluated the antineoplastic agent 3,4-methylenedioxy-5,4'-dimethoxy-3'-amino-Z-stilbene, which has implications in cancer research, showcasing the application of these compounds in developing new therapeutic agents (Pettit, Anderson, Herald, Jung, Lee, Hamel, & Pettit, 2003).
Mechanism of Action
Target of Action
The compound’s primary targets are likely to be receptors or enzymes in the body that interact with amines. These could include neurotransmitter receptors or enzymes involved in neurotransmitter synthesis or degradation .
Mode of Action
The compound might interact with its targets through a variety of mechanisms, including binding to the active site, acting as a substrate, or inhibiting the function of the target. The exact mode of action would depend on the specific target .
Biochemical Pathways
The compound could potentially affect several biochemical pathways, particularly those involving neurotransmitters. For example, it might influence the synthesis, release, or reuptake of neurotransmitters .
Pharmacokinetics
The compound’s ADME (Absorption, Distribution, Metabolism, and Excretion) properties would depend on several factors, including its chemical structure and the route of administration. For example, amines are often well-absorbed in the gastrointestinal tract, but they can also be rapidly metabolized .
Result of Action
The molecular and cellular effects of the compound’s action would depend on its specific targets and mode of action. For example, if the compound acts on neurotransmitter systems, it could potentially affect mood, cognition, or other neurological functions .
Action Environment
Environmental factors such as pH, temperature, and the presence of other compounds could influence the compound’s action, efficacy, and stability. For example, amines can be protonated or deprotonated depending on the pH, which could affect their activity .
Properties
IUPAC Name |
1-(2-chloro-4-methylphenyl)butan-1-amine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16ClN.ClH/c1-3-4-11(13)9-6-5-8(2)7-10(9)12;/h5-7,11H,3-4,13H2,1-2H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QMZZTZMPYIKZKM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(C1=C(C=C(C=C1)C)Cl)N.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17Cl2N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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